7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

• IUPAC Name: 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine;hydrochloride
• InChI: InChI=1S/C9H10FNO.ClH/c10-8-1-2-9-7(5-8)6-11-3-4-12-9;/h1-2,5,11H,3-4,6H2;1H
• InChI Key: HXQXHMPLAJWQSV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(CN1)C=C(C=C2)F.Cl
• Molecular Formula: C9H11ClFNO
• Molecular Weight: 203.64 g/mol
• CAS RN: 2172500-14-8

Description

7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride is a chemical compound with the empirical formula C9H10FNO. It has a molecular weight of 167.18. The compound is typically available in solid form.

Molecular Structure Analysis

The InChI code for 7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine is 1S/C9H10FNO/c10-8-1-2-9-7 (5-8)6-11-3-4-12-9/h1-2,5,11H,3-4,6H2. This indicates the presence of a fluorine atom at the 7th position of the benzoxazepine ring. The SMILES string is FC1=CC2=C (C=C1)OCCNC2, which provides a simplified representation of the molecule’s structure.

Physical And Chemical Properties Analysis

7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride is a solid at room temperature. The compound is stored at room temperature.

Scientific Research Applications

Crystallographic Analysis

Research has focused on the crystallographic analysis of 7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride and its analogues. These compounds have been studied for their isomorphic but not strictly isostructural nature, indicating slight differences in unit-cell dimensions and molecular conformations that influence the direction-specific intermolecular interactions present in their crystal structures. The significance of this research lies in its detailed observation of isomorphism and the variation in one of the cell dimensions, which affects the range of significant hydrogen bonds present in the crystal structures (Blanco et al., 2012), (Acosta et al., 2009).

Supramolecular Assembly

Studies also highlight the supramolecular assembly in various dimensions achieved by 7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride and its related compounds. The patterns of supramolecular aggregation vary significantly based on modest changes in peripheral substituents. These findings are vital for understanding the molecular configurations and conformations that influence the overall behavior of these compounds in different crystallographic settings (Blanco et al., 2008).

Process Development and Scale-Up

In the realm of pharmaceutical manufacturing, research has been conducted on the process development and scale-up of compounds containing the benzoxazepine core, such as 7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride. These studies are crucial for developing scalable and efficient methods for the synthesis of these compounds, highlighting their significance in various therapeutic applications (Naganathan et al., 2015).

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral, indicating that it is toxic if swallowed. It is also classified as a non-combustible, acute toxic Cat.3 / toxic hazardous materials or hazardous materials causing chronic effects. The safety information includes several precautionary statements, such as P301 + P330 + P331 + P310, which indicate that if swallowed, rinse mouth and then call a poison center or doctor/physician.